Cas no 2228355-09-5 (1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine)

• Product Name: 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine
• CAS No: 2228355-09-5
• MF: C₁₂H₁₁ClF₂N₂
• MW: 256.678948640823
• CID: 5973266
• PubChem ID: 165706429
• Update Time: 2025-10-22

1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine
• [1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropyl]methanamine
• 2228355-09-5
• EN300-1972801

• Inchi： 1S/C12H11ClF2N2/c13-8-1-2-9-7(3-8)4-10(17-9)11(6-16)5-12(11,14)15/h1-4,17H,5-6,16H2
• InChI Key： NKIGJELLPXNENU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C1(CN)CC1(F)F)N2

Computed Properties

• Exact Mass: 256.0578824g/mol
• Monoisotopic Mass: 256.0578824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine

Introduction to 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2228355-09-5)

1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine, with the CAS number 2228355-09-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 5-chloroindole moiety and a 2,2-difluorocyclopropylmethanamine group, which confer it with distinct chemical and biological properties. The compound's potential applications in drug discovery and development are currently being explored through various preclinical and clinical studies.

The chemical structure of 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine is of particular interest due to its complexity and the presence of multiple functional groups. The 5-chloroindole moiety is a common scaffold in many bioactive molecules, known for its ability to interact with various biological targets, including receptors and enzymes. The 2,2-difluorocyclopropylmethanamine group, on the other hand, introduces additional steric and electronic effects that can influence the compound's pharmacological profile. These structural features make 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine a promising candidate for further investigation.

Recent research studies have focused on elucidating the biological activities of 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine. In vitro assays have demonstrated that this compound exhibits potent activity against a range of biological targets. For instance, it has been shown to inhibit the activity of specific enzymes involved in metabolic pathways, suggesting potential therapeutic applications in metabolic disorders. Additionally, preliminary studies have indicated that 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine may have anti-inflammatory properties, making it a candidate for the treatment of inflammatory diseases.

The pharmacokinetic properties of 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine are also an important area of investigation. Preclinical studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in various animal models. These studies have shown that the compound has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are crucial for its potential use as an orally administered therapeutic agent.

In terms of safety and toxicity, initial assessments have indicated that 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine has a favorable safety profile. Toxicity studies conducted in animal models have not revealed any significant adverse effects at therapeutic doses. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine has been optimized to improve yield and purity. Various synthetic routes have been explored, with some methods focusing on the efficient formation of the 5-chloroindole moiety and others on the introduction of the 2,2-difluorocyclopropylmethanamine group. These advancements in synthetic chemistry have facilitated the production of this compound on a larger scale for further research and development.

The potential applications of 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine are diverse and promising. Its unique chemical structure and biological activities make it a valuable lead compound for drug discovery efforts in several therapeutic areas. For example, its anti-inflammatory properties could be harnessed for the development of new treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its metabolic effects suggest potential applications in managing metabolic disorders like diabetes and obesity.

In conclusion, 1-(5-chloro-1H-indol-2-yl)-2,2-difluorocyclopropylmethanamine (CAS No. 2283550905) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its biological activities and therapeutic applications. As research progresses, this compound may play a crucial role in the development of novel therapies for various diseases.